Cas no 86163-18-0 (Uridine, 5-(2-chloro-2-propenyl)-2'-deoxy-)

• Product Name: Uridine, 5-(2-chloro-2-propenyl)-2'-deoxy-
• CAS No: 86163-18-0
• MF: C₁₂H₁₅ClN₂O₅
• MW: 302.710902452469
• CID: 1845233
• PubChem ID: 511995
• Update Time: 2025-04-21

Uridine, 5-(2-chloro-2-propenyl)-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-(2-chloro-2-propenyl)-2'-deoxy-
• CHEMBL3143635
• 86163-18-0
• 5-(2-chloroallyl)-4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• Uridine, 5-(2-chloro-2-propenyl)-2a(2)-deoxy-
• DTXSID701268620
• 5-(2-Chloro-allyl)-4-hydroxy-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one

• Inchi： 1S/C12H15ClN2O5/c1-6(13)2-7-4-15(12(19)14-11(7)18)10-3-8(17)9(5-16)20-10/h4,8-10,16-17H,1-3,5H2,(H,14,18,19)/t8-,9+,10+/m0/s1
• InChI Key： NFKIJWPVYOJNMC-IVZWLZJFSA-N
• SMILES： ClC(=C)CC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 302.0669493g/mol
• Monoisotopic Mass: 302.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.1Ų